Cas no 1935350-25-6 (3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine
• CAS No: 1935350-25-6
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 6275510
• PubChem ID: 131027238
• Update Time: 2025-06-26

3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine
• EN300-2004228
• 1935350-25-6

• Inchi： 1S/C12H18ClN/c1-9-4-5-11(13)10(8-9)12(2,3)6-7-14/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： UZOSGAWRJPNECI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C)(C)CCN

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine

Introduction to 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine (CAS No. 1935350-25-6)

3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine, identified by the chemical compound code CAS No. 1935350-25-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of aromatic and aliphatic groups, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine consists of a phenyl ring substituted with a chlorine atom at the 2-position and a methyl group at the 5-position, coupled with an amine functional group attached to a butan-1-amine chain. This specific configuration imparts distinct chemical reactivity and potential biological activity, making it an intriguing subject for synthetic chemists and pharmacologists.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that can modulate neurological and inflammatory pathways. The presence of both aromatic and aliphatic moieties in 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine suggests potential interactions with various biological targets, including enzymes and receptors involved in pain perception, immune response, and central nervous system function. This dual functionality has prompted researchers to investigate its role in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar phenyl ring substitutions have been explored for their anti-inflammatory and analgesic properties. The chlorine atom at the 2-position of the phenyl ring enhances electrophilicity, allowing for further derivatization and functionalization, which could lead to enhanced pharmacological effects. Additionally, the amine group provides a site for hydrogen bonding interactions, which are crucial for binding affinity to biological targets.

Recent studies have begun to unravel the pharmacokinetic profile of 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine. Preliminary in vitro experiments indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration and good membrane permeability. These characteristics are favorable for drug development, as they align with ideal pharmacokinetic parameters for systemic bioavailability.

The synthesis of 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include chlorination of the phenyl ring, followed by nucleophilic substitution with an amine-bearing alkene intermediate. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability.

From a medicinal chemistry perspective, the compound's scaffold offers opportunities for structure-activity relationship (SAR) studies. By systematically modifying substituents on the phenyl ring or the butan-1-amine chain, researchers can fine-tune its biological activity. Such modifications may lead to derivatives with improved efficacy or reduced side effects, addressing critical challenges in drug development.

Moreover, computational modeling has played a pivotal role in understanding the interactions between 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine and biological targets. Molecular docking simulations have revealed potential binding modes with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. These insights have guided experimental efforts toward optimizing binding affinity and selectivity.

The potential therapeutic applications of 3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amine are diverse. Given its structural features, it may be explored as a precursor for drugs targeting neurological disorders such as depression and anxiety. Additionally, its anti-inflammatory potential makes it a candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In conclusion,3-(2-chloro-5-methylphenyl)-3-methylbutan-1-amineseems poised to make significant contributions to pharmaceutical research due to its unique chemical properties and promising biological activity. Further investigation into its synthesis, pharmacology, and clinical potential will be essential to harness its full therapeutic value.